1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether
Overview
Description
1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether is a volatile anesthetic. It inhibits the activation of inflammatory neutrophil and granulocyte in human blood during simulated extracorporeal circulation. It also serves as an antibacterial and is used as an inhalational anaesthetic for induction and maintenance of general anesthesia .
Molecular Structure Analysis
The molecular formula of 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether is C4H2F8O. The InChI representation of the molecule is InChI=1S/C4H2F8O/c5-1(3(8,9)10)4(11,12)13-2(6)7/h1-2H and the canonical SMILES representation is C(C(OC(F)F)(F)F)(C(F)(F)F)F .Physical And Chemical Properties Analysis
The molecular weight of 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether is 218.04 g/mol. It has a topological polar surface area of 9.2 Ų. It has no hydrogen bond donors and 9 hydrogen bond acceptors. It has 3 rotatable bonds .Scientific Research Applications
Organic Synthesis Solvent
This compound is widely employed as a solvent in organic synthesis due to its non-flammability and non-toxic nature. Its unique chemical properties make it an excellent medium for various reactions in organic chemistry .
Synthesis of Organofluorine Compounds
It has proven valuable as a reagent in synthesizing organofluorine compounds. These compounds have significant applications in pharmaceuticals, agrochemicals, and materials science due to their enhanced stability and bioactivity .
Pharmaceutical Applications
As a pharmaceutical agent, this ether is used as a volatile anesthetic. It inhibits the activation of inflammatory neutrophil and granulocyte in human blood during simulated extracorporeal circulation. It also serves as an antibacterial agent and is used as an inhalational anaesthetic for induction and maintenance of general anesthesia .
Proteomics Research
The compound is utilized in proteomics research. Proteomics involves the large-scale study of proteins, particularly their structures and functions. The compound’s properties may aid in the stabilization or solubilization of proteins during analysis .
Alternative to Chlorofluorocarbons
It is developed as an alternative to replace ozone-depleting chlorofluorocarbons (CFCs). The compound’s structure allows it to perform similar functions without the environmental impact associated with CFCs .
Continuous Production Process Development
There has been development in continuous processes for producing this ether by reacting a liquid mixture of potassium hydroxide and methanol with gaseous hexafluoropropene in microstructured devices. This advancement could lead to more efficient production methods for this valuable compound .
Each application highlights the versatility and importance of 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether in various scientific fields.
Santa Cruz Biotechnology - 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether Santa Cruz Biotechnology - CAS 56860-85-6 Baidu Scholar - Metabolism Study ResearchSpace@UKZN - Continuous Process Production Thermo Fisher Scientific - Fluoromethyl 1,1,1,3,3,3-hexafluoroisopropyl ether
Safety and Hazards
Mechanism of Action
Mode of Action
The exact mechanism of action underlying 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether remains somewhat elusive . It is postulated to exhibit strong lewis acid characteristics, allowing it to form complexes through reactions with other compounds .
Biochemical Pathways
The compound’s ability to form complexes with other compounds suggests that it may interact with a variety of biochemical pathways .
Result of Action
Its ability to form complexes with other compounds suggests that it may induce a variety of molecular and cellular changes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether .
properties
IUPAC Name |
1-(difluoromethoxy)-1,1,2,3,3,3-hexafluoropropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2F8O/c5-1(3(8,9)10)4(11,12)13-2(6)7/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSIIYENBWBHASS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(OC(F)F)(F)F)(C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2F8O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30380842 |
Source
|
| Record name | Difluoromethyl 2H-perfluoropropyl ether | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30380842 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether | |
CAS RN |
56860-85-6 |
Source
|
| Record name | Difluoromethyl 2H-perfluoropropyl ether | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30380842 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 56860-85-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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